1-[(4-Ethoxyphenyl)amino]-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(4-ethoxyanilino)-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C26H28N4O/c1-5-31-20-13-11-19(12-14-20)28-25-21(15-10-17(2)3)18(4)22(16-27)26-29-23-8-6-7-9-24(23)30(25)26/h6-9,11-14,17,28H,5,10,15H2,1-4H3
• InChI Key: SVSDXZOYLIBOIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C(C(=C(C3=NC4=CC=CC=C4N23)C#N)C)CCC(C)C
• Molecular Formula: C26H28N4O
• Molecular Weight: 412.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings. It is a derivative of pyrido[1,2-a]benzimidazole, which is a type of nitrogen-containing heterocyclic compound. These types of compounds are often found in many natural and synthetic biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. It would likely exhibit interesting chemical properties due to the presence of the nitrogen atoms in the heterocyclic rings.

Scientific Research Applications

Synthesis and Derivatives

The chemical compound 1-[(4-Ethoxyphenyl)amino]-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile, due to its complex structure, has been a subject of interest in the synthesis of heterocyclic compounds with potential biological activities. Studies have reported the synthesis of substituted pyrido[1,2-a]benzimidazoles, which are explored for their antibacterial and antimicrobial activities. For instance, some derivatives have been synthesized and evaluated for in vitro antibacterial activity, showcasing the chemical's relevance in developing antimicrobial agents (Rida et al., 1988; Rida et al., 1988).

Fluorescent Properties

Another domain of research focuses on the fluorescent properties of benzimidazole derivatives. Compounds derived from pyrido[1,2-a]benzimidazole structures have been studied for their fluorescent characteristics, suggesting potential applications as fluorescent whitening agents for textiles (Rangnekar & Rajadhyaksha, 1986). This implies the compound's utility in enhancing the brightness and appearance of fabrics through chemical treatment.

Antimicrobial and Antileukemic Screening

The exploration of pyrido[1,2-a]benzimidazole derivatives extends into their screening for antimicrobial and antileukemic properties. Various studies have synthesized and assessed these compounds for their potential to inhibit bacterial growth and combat leukemia, albeit with varying degrees of success. Some compounds exhibited strong in vitro activity against specific bacterial strains, although they were inactive against P-388 lymphocytic leukemia in mice (Rida et al., 1988).

Mechanism of Action

Target of Action

Many nitrogen-containing heterocyclic compounds, like the one , are the basis of many natural and synthetic biologically active substances . They often target multiple receptors, which can lead to a wide range of biological activities .

Mode of Action

The interaction of these compounds with their targets often involves binding with high affinity to the receptors, which can lead to changes in the function of the target .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. Nitrogenous heterocycles often have effects on a wide range of biochemical pathways due to their ability to interact with multiple targets .

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be explored for use in pharmaceuticals, materials science, or other fields.